molecular formula C21H25NO B262380 N-(2-cyclopentylethyl)-2,2-diphenylacetamide

N-(2-cyclopentylethyl)-2,2-diphenylacetamide

Cat. No. B262380
M. Wt: 307.4 g/mol
InChI Key: IXKSTVLRNZGOTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-cyclopentylethyl)-2,2-diphenylacetamide, also known as CPDA, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. CPDA was first synthesized in the 1960s and has since been studied for its possible applications in the treatment of various medical conditions. In

Mechanism of Action

The exact mechanism of action of N-(2-cyclopentylethyl)-2,2-diphenylacetamide is not yet fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as gamma-aminobutyric acid (GABA) and glutamate. N-(2-cyclopentylethyl)-2,2-diphenylacetamide has been found to bind to GABA receptors, which are involved in the regulation of pain and anxiety. By binding to these receptors, N-(2-cyclopentylethyl)-2,2-diphenylacetamide may help to reduce pain and anxiety symptoms.
Biochemical and Physiological Effects:
N-(2-cyclopentylethyl)-2,2-diphenylacetamide has been found to have a number of biochemical and physiological effects. Studies have shown that it can reduce inflammation, increase pain threshold, and decrease anxiety and depression symptoms. Additionally, N-(2-cyclopentylethyl)-2,2-diphenylacetamide has been found to have anticonvulsant properties, which may make it useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-cyclopentylethyl)-2,2-diphenylacetamide is its high potency. This makes it useful for studying the effects of small doses on animals. Additionally, N-(2-cyclopentylethyl)-2,2-diphenylacetamide is relatively easy to synthesize, which makes it accessible to researchers. However, one limitation of N-(2-cyclopentylethyl)-2,2-diphenylacetamide is that it has a short half-life, which may make it difficult to study its long-term effects.

Future Directions

There are several directions for future research on N-(2-cyclopentylethyl)-2,2-diphenylacetamide. One area of interest is its potential as a pain management drug. Further studies are needed to determine the optimal dosage and frequency of administration for pain relief. Additionally, N-(2-cyclopentylethyl)-2,2-diphenylacetamide's potential as an anti-inflammatory and anticonvulsant agent should be further explored. Finally, more research is needed to understand the long-term effects of N-(2-cyclopentylethyl)-2,2-diphenylacetamide and its potential for use in human patients.
Conclusion:
In conclusion, N-(2-cyclopentylethyl)-2,2-diphenylacetamide is a chemical compound that has potential as a therapeutic agent. Its high potency and ease of synthesis make it useful for studying the effects of small doses on animals. N-(2-cyclopentylethyl)-2,2-diphenylacetamide has been studied for its potential as an analgesic, anti-inflammatory, and anticonvulsant agent. While further research is needed to fully understand its mechanism of action and long-term effects, N-(2-cyclopentylethyl)-2,2-diphenylacetamide shows promise as a potential treatment for various medical conditions.

Synthesis Methods

The synthesis of N-(2-cyclopentylethyl)-2,2-diphenylacetamide involves the reaction of 2,2-diphenylacetic acid with cyclopentylmagnesium bromide, followed by reaction with N-ethyl-N-methylamine. The resulting product is then purified through recrystallization. This method has been successfully replicated in various studies and has been found to yield high-quality N-(2-cyclopentylethyl)-2,2-diphenylacetamide.

Scientific Research Applications

N-(2-cyclopentylethyl)-2,2-diphenylacetamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an analgesic. Studies have shown that N-(2-cyclopentylethyl)-2,2-diphenylacetamide is effective in reducing pain in animal models, suggesting that it may have potential as a pain management drug. Additionally, N-(2-cyclopentylethyl)-2,2-diphenylacetamide has been studied for its potential anti-inflammatory and anticonvulsant properties.

properties

Product Name

N-(2-cyclopentylethyl)-2,2-diphenylacetamide

Molecular Formula

C21H25NO

Molecular Weight

307.4 g/mol

IUPAC Name

N-(2-cyclopentylethyl)-2,2-diphenylacetamide

InChI

InChI=1S/C21H25NO/c23-21(22-16-15-17-9-7-8-10-17)20(18-11-3-1-4-12-18)19-13-5-2-6-14-19/h1-6,11-14,17,20H,7-10,15-16H2,(H,22,23)

InChI Key

IXKSTVLRNZGOTQ-UHFFFAOYSA-N

SMILES

C1CCC(C1)CCNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Canonical SMILES

C1CCC(C1)CCNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.